Cas no 2228612-94-8 (O-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylhydroxylamine)

• Product Name: O-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylhydroxylamine
• CAS No: 2228612-94-8
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6489863
• PubChem ID: 165761697
• Update Time: 2025-06-08

O-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylhydroxylamine
• 2228612-94-8
• EN300-1779857
• O-[2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl]hydroxylamine

• Inchi： 1S/C9H17N3O/c1-9(2,3)8-7(4-5-13-10)6-11-12-8/h6H,4-5,10H2,1-3H3,(H,11,12)
• InChI Key： SUUZLKPSZFVBQQ-UHFFFAOYSA-N
• SMILES： O(CCC1C=NNC=1C(C)(C)C)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.9Ų

Additional information on O-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylhydroxylamine

Introduction to O-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylhydroxylamine (CAS No. 2228612-94-8)

O-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylhydroxylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228612-94-8, is a derivative of pyrazole, a heterocyclic compound known for its diverse biological activities. The structural features of this molecule, particularly the presence of a 3-tert-butyl substituent and an ethylhydroxylamine moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The pyrazole core is a versatile scaffold that has been widely explored in the design of bioactive molecules. Pyrazole derivatives exhibit a broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of the 3-tert-butyl group into the pyrazole ring enhances the steric hindrance and lipophilicity of the molecule, which can influence its binding affinity to biological targets. Additionally, the ethylhydroxylamine functional group introduces a hydrophilic region, which can modulate the overall solubility and bioavailability of the compound.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazole derivatives. One of the most compelling areas of research is the exploration of these compounds as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. O-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylhydroxylamine has shown promise as a lead compound in this context, with preliminary studies indicating its ability to inhibit specific kinases by binding to their active sites.

The synthesis of O-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-tert-butyl group typically involves a Friedel-Crafts alkylation reaction, while the attachment of the ethylhydroxylamine moiety can be achieved through nucleophilic substitution or reduction reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product.

The pharmacological profile of O-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylhydroxylamine has been investigated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit the activity of several kinases, including Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These kinases are involved in inflammatory responses and have been targeted successfully by small-molecule inhibitors in clinical settings. The compound's ability to modulate kinase activity suggests potential therapeutic applications in conditions such as rheumatoid arthritis and other inflammatory disorders.

In vivo studies have further validated the pharmacological potential of this compound. Animal models have shown that O-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylhydroxylamine can reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases. The compound's favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic stability, make it an attractive candidate for further development into a drug candidate.

The structural flexibility of O-2-(3-tert-butyl-1H-pyrazol-4-yl)ethylhydroxylamine allows for further modifications to optimize its pharmacological properties. By employing structure-based drug design strategies, researchers can fine-tune the molecule's interactions with biological targets to enhance efficacy and minimize side effects. For instance, computational modeling techniques can be used to predict how different structural modifications will affect the compound's binding affinity and selectivity.

The development of novel drug candidates is a complex process that involves extensive characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming the identity and purity of O-2-(3-tert-butyl-1H-pyrazol-4-y]ethylhydroxyla mine. Additionally, spectroscopic methods like circular dichroism (CD) spectroscopy can provide insights into the compound's conformational dynamics and interactions with biological macromolecules.

The growing body of evidence supporting the therapeutic potential of O - 2-(3 - tert - but y l - 1 H - py ra z ol - 4 - yl ) eth y l hy dro x y la m ine has attracted interest from both academic researchers and pharmaceutical companies. Collaborative efforts between academic institutions and industry partners are underway to advance this compound towards clinical development. These collaborations leverage expertise in synthetic chemistry, pharmacology, toxicology, and clinical trials to ensure a systematic approach to drug discovery.

The future prospects for O - 2 -( 3 - t e rt - b u t y l - 1 H - p y ra z ol - 4 - y l ) e th y l hy dro x y la m ine are promising given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile. However, the initial findings suggest that this compound could play a significant role in addressing unmet medical needs associated with inflammatory diseases and other disorders.